Cas no 139746-29-5 (Ethyl 9-phenanthroylformate)

• Product Name: Ethyl 9-phenanthroylformate
• CAS No: 139746-29-5
• MF: C₁₈H₁₄O₃
• MW: 278.301965236664
• MDL: MFCD09801437
• CID: 879657
• Update Time: 2026-04-29

Ethyl 9-phenanthroylformate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-oxo-2-phenanthren-9-ylacetate
• Ethyl 9-phenanthroylformate
• AG-D-80033
• AGN-PC-003DO0
• CTK4C1928
• ethyl 2-(phenanthren-9-yl)-2-oxoacetate

• MDL： MFCD09801437
• Inchi： InChI=1S/C18H14O3/c1-2-21-18(20)17(19)16-11-12-7-3-4-8-13(12)14-9-5-6-10-15(14)16/h3-11H,2H2,1H3
• InChI Key： RDMOHFCKCJWTCG-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(=O)C1=CC2=CC=CC=C2C3=CC=CC=C31

Computed Properties

• Exact Mass: 278.09432
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on Ethyl 9-phenanthroylformate

Ethyl 9-Phenanthroylformate (CAS 139746-29-5): Properties, Applications, and Market Insights

Ethyl 9-phenanthroylformate (CAS 139746-29-5) is a specialized organic compound with growing interest in pharmaceutical and material science research. This ester derivative of phenanthrene exhibits unique photophysical properties, making it valuable for advanced applications. As researchers seek fluorescent probes for bioimaging and organic semiconductor materials, compounds like ethyl 9-phenanthroylformate have gained attention in scientific literature and patent filings.

The molecular structure of ethyl 9-phenanthroylformate combines the planar aromatic system of phenanthrene with an ester functional group, creating a versatile building block for organic synthesis. Recent studies highlight its potential in developing OLED materials, where researchers are investigating its electron-transport properties and luminescence characteristics. The compound's extended π-conjugation system contributes to its interesting optical behavior, a feature currently being explored for sensor applications in environmental monitoring.

In pharmaceutical research, CAS 139746-29-5 serves as an intermediate for synthesizing more complex molecules. Its structural features make it particularly interesting for developing targeted drug delivery systems, a hot topic in current nanomedicine research. The compound's ability to interact with biological membranes while maintaining stability under physiological conditions has prompted investigations into its potential for theranostic applications (combining therapy and diagnosis).

The synthesis of ethyl 9-phenanthroylformate typically involves esterification reactions under controlled conditions. Modern green chemistry approaches are being adapted to improve the yield and reduce environmental impact of its production. Researchers are particularly interested in developing catalyst-free synthetic routes and microwave-assisted methods to optimize the manufacturing process, addressing current concerns about sustainable chemical production.

Analytical characterization of 139746-29-5 employs advanced techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability under various conditions is a subject of ongoing study, especially regarding its potential for long-term storage applications. Recent publications have focused on understanding its degradation pathways and developing appropriate stabilization strategies for commercial use.

Market trends indicate growing demand for high-purity ethyl 9-phenanthroylformate, particularly from research institutions and specialty chemical manufacturers. The compound's price reflects its specialized nature and the complexity of its synthesis. Current industry focus includes developing cost-effective production scales and establishing reliable quality control standards to meet the needs of diverse research applications.

Environmental and safety assessments of CAS 139746-29-5 follow standard chemical handling protocols. While not classified as hazardous under normal conditions, proper laboratory safety measures should always be observed when working with this compound. Researchers are increasingly interested in its ecotoxicological profile, particularly regarding biodegradation potential, as part of broader efforts to evaluate the environmental impact of specialty chemicals.

Future research directions for ethyl 9-phenanthroylformate include exploring its potential in energy storage systems and as a component in advanced coating materials. The compound's unique combination of structural features continues to inspire innovative applications across multiple scientific disciplines. As interest grows in multifunctional organic materials, 139746-29-5 remains a compound of significant research and development potential.

For researchers sourcing ethyl 9-phenanthroylformate, it's important to verify the supplier's certificate of analysis and quality assurance protocols. The compound is typically available in milligram to gram quantities for research purposes, with custom synthesis options for larger-scale requirements. Current market analysis suggests steady growth in demand for this specialty chemical, particularly in regions with strong pharmaceutical innovation and materials science research sectors.